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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ammonium borate is a crucial component in the electrolyte solutions of aluminum electrolytic

capacitors, particularly for high-voltage applications.[1] It serves multiple functions, primarily

acting as a solute that provides the necessary ionic conductivity for the capacitor's operation

and playing a vital role in the formation and maintenance of the dielectric aluminum oxide layer.

[1] This document provides detailed application notes and protocols for the use of ammonium
borate in the formulation of electrolytes for electrolytic capacitors, aimed at researchers and

professionals in materials science and electronic component development.

The electrolyte in an aluminum electrolytic capacitor is a conductive liquid that functions as the

cathode, in conjunction with the cathode foil.[2] A common formulation involves dissolving

ammonium borate in a solvent such as ethylene glycol.[1][2] The purity of the ingredients is

paramount, as contaminants like chlorides, nitrates, and sulfates can adversely affect the

capacitor's performance and lifespan.[1]

Role of Ammonium Borate
Ammonium borate contributes to the performance of electrolytic capacitors in several key

ways:
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Ionic Conductivity: As a salt, ammonium borate dissociates in the solvent, providing mobile

ions that carry charge, thus enabling the flow of current through the electrolyte.

Dielectric Layer Formation: During the manufacturing process, an aluminum oxide (Al₂O₃)

dielectric layer is formed on the anode foil through anodization in an electrolyte solution that

often contains boric acid and ammonium borate.[1]

Self-Healing: The electrolyte facilitates a "self-healing" mechanism. If the dielectric layer is

damaged, the electrolyte helps to re-form the insulating oxide layer, thereby restoring the

capacitor's function.[2]

Voltage Withstanding: The use of ammonium salts is particularly advantageous for high-

voltage applications.[1]

Quantitative Data
While specific formulations are often proprietary, the following table summarizes typical

performance parameters of electrolytic capacitors utilizing borate-based electrolytes. These

values are illustrative and can vary significantly based on the precise composition of the

electrolyte, the capacitor's design, and the manufacturing process.

Parameter Typical Value Range Test Method Reference

Capacitance 0.1 µF to 2,700,000 µF IEC 60384-4[3]

Rated Voltage 4 V to 630 V IEC 60384-4[3]

Leakage Current I ≤ 0.01 * C * V (µA) IEC 60384-4[3]

Dissipation Factor (tan δ) 0.08 to 0.24 (at 120 Hz) IEC 60384-4[3]

Equivalent Series Resistance

(ESR)

Varies with capacitance and

voltage
Measured with LCR meter

Operating Temperature -40°C to +105°C IEC 60384-4[3]
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Preparation of Ammonium Borate Electrolyte (General
Protocol)
This protocol outlines a general procedure for preparing a basic ammonium borate electrolyte

with ethylene glycol as the solvent. The exact concentrations should be optimized for the

specific application.

Materials:

Ammonium pentaborate tetrahydrate ((NH₄)₂B₁₀O₁₆·8H₂O) or other ammonium borate salts

Ethylene glycol (C₂H₆O₂)

Deionized water

Glass beakers and stirring rods

Magnetic stirrer and stir bar

Heating mantle or hot plate

pH meter

Conductivity meter

Procedure:

Solvent Preparation: In a clean, dry beaker, place the desired amount of ethylene glycol. If a

mixed solvent system is required, add the appropriate volume of deionized water.

Dissolution of Ammonium Borate: While stirring the solvent, slowly add the calculated

amount of ammonium borate. Gentle heating (e.g., 40-60°C) may be applied to aid

dissolution. Avoid excessive heating to prevent degradation of the components.

Homogenization: Continue stirring until the ammonium borate is completely dissolved and

the solution is homogeneous.
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pH Measurement and Adjustment: Allow the solution to cool to room temperature. Measure

the pH of the electrolyte. If necessary, adjust the pH using a suitable agent, although for a

simple ammonium borate solution, this is often not required.

Conductivity Measurement: Measure the electrical conductivity of the electrolyte at a

standard temperature (e.g., 25°C).

Filtration (Optional): If any particulate matter is present, filter the electrolyte solution through

a fine filter paper.

Storage: Store the prepared electrolyte in a tightly sealed, clean, and dry container to

prevent contamination and absorption of moisture.

Quality Control and Testing of the Electrolyte
a) Measurement of Electrical Conductivity:

Apparatus: Conductivity meter with a suitable probe.

Procedure:

Calibrate the conductivity meter using standard solutions.

Rinse the probe with deionized water and then with a small amount of the electrolyte to be

tested.

Immerse the probe in the electrolyte solution, ensuring the electrodes are fully covered.

Allow the reading to stabilize and record the conductivity value (in S/m or µS/cm) and the

temperature.

b) Measurement of Breakdown Voltage:

Apparatus: Dielectric breakdown voltage test set conforming to standards such as ASTM

D877, ASTM D1816, or IEC 60156.[4]

Procedure (General):
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Fill the test cell of the apparatus with the electrolyte, ensuring the electrodes are

completely submerged.

Apply a voltage that increases at a controlled rate (e.g., 2 kV/s as per some standards).

The breakdown voltage is the voltage at which a disruptive discharge occurs between the

electrodes.

Multiple measurements are typically taken, and the average value is reported.

Testing of Impregnated Capacitors
Once the electrolyte is prepared, it is used to impregnate the capacitor element (wound anode

and cathode foils with a paper separator). The finished capacitor then undergoes a series of

electrical tests to ensure it meets performance specifications.

Capacitance Measurement: Measured using an LCR meter at a specified frequency (e.g.,

120 Hz).

Leakage Current (DCL): A rated DC voltage is applied to the capacitor through a series

resistor, and the current flowing through the capacitor after a specified time is measured.

Equivalent Series Resistance (ESR): Measured using an ESR meter or an LCR meter at a

specified frequency (e.g., 100 kHz).

Impedance: Measured over a range of frequencies using an impedance analyzer.

Endurance Test (Load Life): The capacitor is subjected to its rated voltage at its maximum

rated temperature for a specified duration (e.g., 1000 hours), after which its electrical

parameters are re-measured.
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Caption: Workflow of electrolytic capacitor manufacturing.

Electrolyte Preparation and Quality Control Logic
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Caption: Logic flow for electrolyte preparation and QC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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